Cas no 107431-11-8 (2-bromo-4-(dipropylamino)cyclohexan-1-one)

• Product Name: 2-bromo-4-(dipropylamino)cyclohexan-1-one
• CAS No: 107431-11-8
• MF: C₁₂H₂₂BrNO
• MW: 276.213182926178
• CID: 1183522
• PubChem ID: 70449714
• Update Time: 2025-04-20

2-bromo-4-(dipropylamino)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(dipropylamino)cyclohexan-1-one
• SCHEMBL10814744
• DTXSID20742011
• 107431-11-8

• Inchi： 1S/C12H22BrNO/c1-3-7-14(8-4-2)10-5-6-12(15)11(13)9-10/h10-11H,3-9H2,1-2H3
• InChI Key： GNFOFAYZDCQALY-UHFFFAOYSA-N
• SMILES： BrC1C(CCC(C1)N(CCC)CCC)=O

Computed Properties

• Exact Mass: 275.08856
• Monoisotopic Mass: 275.08848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31